Cas no 40077-67-6 (2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline)

• Product Name: 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
• CAS No: 40077-67-6
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• MDL: MFCD07658258
• CID: 324027
• PubChem ID: 577836
• Update Time: 2025-04-24

2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline
• [2-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)PHENYL]AMINE
• 2-(3-phenyl-1,2,4-oxadiazol-5-yl)aniline(SALTDATA: FREE)
• Benzenamine, 2-(3-phenyl-1,2,4-oxadiazol-5-yl)-
• 3-Phenyl-5-o-aminophenyl-1,2,4-oxadiazol
• 5-<2-Amino-phenyl>-3-phenyl-<1,2,4>oxadiazol
• DTXSID70960763
• 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline #
• VS-10069
• CS-0313543
• SCHEMBL7399348
• 40077-67-6
• MFCD07658258
• AKOS005136088

• MDL： MFCD07658258
• Inchi： 1S/C14H11N3O/c15-12-9-5-4-8-11(12)14-16-13(17-18-14)10-6-2-1-3-7-10/h1-9H,15H2
• InChI Key： BEKMTRPOJAKFPZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2N)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 237.09000
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 438.3±47.0 °C at 760 mmHg
• Flash Point: 241.7±24.6 °C
• PSA: 64.94000
• LogP: 3.56700

2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline

Comprehensive Guide to 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline (CAS No. 40077-67-6): Properties, Applications, and Market Insights

2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline, with the CAS number 40077-67-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both an aniline and a phenyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The chemical structure of 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline features a five-membered oxadiazole ring fused with aromatic systems, which contributes to its stability and reactivity. Researchers are particularly interested in its potential as a pharmacophore in medicinal chemistry, where it could serve as a building block for anticancer agents, antimicrobial drugs, or central nervous system (CNS) therapeutics. Recent studies have explored its role in modulating specific enzyme activities, making it relevant to current drug discovery trends targeting protein-protein interactions.

In the field of material science, 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline has shown promise as a precursor for organic electronic materials. Its conjugated system and electron-rich nature make it suitable for developing organic light-emitting diodes (OLEDs) or photovoltaic materials, aligning with the growing demand for sustainable energy solutions. The compound's thermal stability and optical properties are currently being investigated for potential applications in advanced coatings and sensor technologies.

The synthesis of CAS 40077-67-6 typically involves cyclization reactions of appropriate precursors under controlled conditions. Modern green chemistry approaches are being applied to optimize its production, reducing environmental impact while maintaining high yields. This reflects the pharmaceutical industry's shift toward sustainable synthesis methods, a topic of increasing importance in chemical research and industrial applications.

Market analysis indicates growing interest in 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline derivatives, particularly from the biotechnology sector and academic research institutions. The compound's versatility makes it valuable for high-throughput screening in drug development programs. Recent patent filings suggest expanding applications in diagnostic agents and molecular imaging probes, areas experiencing rapid growth due to advancements in precision medicine technologies.

Quality control of 40077-67-6 requires precise analytical methods, typically involving HPLC, mass spectrometry, and NMR spectroscopy. These techniques ensure the compound meets the stringent purity standards required for pharmaceutical intermediates and research chemicals. The development of robust analytical protocols for this compound supports the broader need for reliable characterization methods in chemical manufacturing.

Future research directions for 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline may explore its potential in catalysis or as a ligand in coordination chemistry. The compound's structural features suggest possible applications in asymmetric synthesis, an area of significant interest for producing chiral pharmaceuticals. Additionally, its photophysical properties warrant further investigation for potential use in fluorescence-based applications or molecular probes.

For researchers working with CAS 40077-67-6, proper handling includes standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, appropriate personal protective equipment should be used when handling the pure substance. Storage recommendations typically suggest keeping the compound in a cool, dry environment protected from light to maintain stability over extended periods.

The scientific literature contains numerous references to 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline and related compounds, reflecting sustained academic interest. Recent publications have explored its structure-activity relationships and potential as a scaffold for bioactive molecule design. These studies contribute to the growing body of knowledge about heterocyclic compounds and their applications in modern chemistry and biology.

In conclusion, 2-(3-Phenyl-1,2,4-oxadiazol-5-yl)aniline (40077-67-6) represents an important building block in contemporary chemical research. Its unique structural features and diverse potential applications make it valuable for both pharmaceutical development and advanced materials science. As research continues to uncover new properties and applications for this compound, its significance in scientific and industrial contexts is likely to grow, particularly in fields addressing current challenges in healthcare and sustainable technology.